Cas no 24036-47-3 (6-Bromo-4-methyl-2H-benzo[b][1,4]oxazin-3(4H)-one)

• Product Name: 6-Bromo-4-methyl-2H-benzo[b][1,4]oxazin-3(4H)-one
• CAS No: 24036-47-3
• MF: C₉H₈BrNO₂
• MW: 242.069321632385
• CID: 240372
• PubChem ID: 53217383
• Update Time: 2025-11-02

6-Bromo-4-methyl-2H-benzo[b][1,4]oxazin-3(4H)-one Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-4-methyl-2H-benzo[b][1,4]oxazin-3(4H)-one
• 2H-1,4-Benzoxazin-3(4H)-one,6-bromo-4-methyl-
• 6-Bromo-4-methyl-1,4-benzoxazin-3-one
• PXVXLTXGIDUXBH-UHFFFAOYSA-N
• DTXSID00682426
• MFCD08669851
• AKOS015834686
• BS-27745
• ZAA03647
• CS-0038963
• 6-Bromo-4-methyl-4H-benzo[1,4]oxazin-3-one
• 6-BROMO-N-METHYL-2H-1,4-BENZOXAZIN-3-ONE
• AM803570
• SCHEMBL265087
• 6-bromo-4-methyl-2H-1,4-benzoxazin-3(4H)-one
• 24036-47-3
• 6-bromo-4-methyl-1, 4-benzoxazin-3-one
• 6-BROMO-4-METHYL-2H-1,4-BENZOXAZIN-3-ONE

• MDL： MFCD08669851
• Inchi： 1S/C9H8BrNO2/c1-11-7-4-6(10)2-3-8(7)13-5-9(11)12/h2-4H,5H2,1H3
• InChI Key： PXVXLTXGIDUXBH-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)N(C)C(CO2)=O

Computed Properties

• Exact Mass: 240.97400
• Monoisotopic Mass: 240.974
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5A^2
• XLogP3: 1.7

Experimental Properties

• PSA: 29.54000
• LogP: 1.86930

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines Benzoxazinones

Additional information on 6-Bromo-4-methyl-2H-benzo[b][1,4]oxazin-3(4H)-one

6-Bromo-4-methyl-2H-benzo[b][1,4]oxazin-3(4H)-one: A Versatile Heterocyclic Compound in Modern Pharmaceutical Research

The 6-Bromo-4-methyl-2H-benzo[b][1,4]oxazin-3(4H)-one (CAS No. 24036-47-3) represents an important class of heterocyclic compounds that has gained significant attention in pharmaceutical and materials science research. As a benzoxazine derivative, this compound features a unique molecular architecture combining oxygen and nitrogen heteroatoms within its bicyclic framework, making it a valuable scaffold for drug discovery and development.

Recent advances in medicinal chemistry have highlighted the potential of 6-bromo-4-methyl benzoxazinone derivatives as key intermediates in the synthesis of bioactive molecules. The presence of both bromine substitution and methyl group at strategic positions enhances its reactivity profile, enabling diverse chemical transformations that are particularly valuable in structure-activity relationship (SAR) studies.

The compound's molecular formula C9H8BrNO2 and molecular weight of 242.07 g/mol make it suitable for various synthetic applications. Researchers have particularly focused on its potential in developing CNS-active compounds, given the benzoxazine core's known pharmacological properties. The electron-withdrawing bromo group at position 6 significantly influences the compound's electronic properties, while the methyl substituent at position 4 affects its steric profile.

In synthetic chemistry, 24036-47-3 serves as a versatile building block for constructing more complex molecular architectures. Its applications extend to the development of potential antimicrobial agents, with recent studies exploring its derivatives against resistant bacterial strains. The compound's stability under various conditions makes it particularly useful in multi-step synthesis protocols.

From a commercial perspective, the demand for 6-Bromo-4-methyl-2H-benzo[b][1,4]oxazin-3(4H)-one has grown steadily, driven by increasing research into heterocyclic pharmaceuticals. Suppliers typically offer this compound with purity levels exceeding 98%, meeting the stringent requirements of pharmaceutical research. Proper storage conditions (typically 2-8°C in airtight containers) are recommended to maintain its stability over extended periods.

The compound's crystallographic properties have been extensively studied, revealing important insights into its molecular packing and intermolecular interactions. These characteristics are particularly relevant for researchers working on cocrystal formation and pharmaceutical formulation development. The bromine atom's presence also makes this compound useful in X-ray crystallography studies of larger molecular complexes.

Recent patent literature demonstrates growing interest in 6-bromo benzoxazinone derivatives for various therapeutic applications. While the exact mechanisms remain under investigation, preliminary studies suggest potential interactions with several biological targets, including enzymes involved in inflammatory pathways. This has sparked interest in its potential for developing novel anti-inflammatory agents.

From a safety perspective, standard laboratory precautions are recommended when handling CAS 24036-47-3. While not classified as highly hazardous, appropriate personal protective equipment including gloves and eye protection should be used. The compound's material safety data sheet (MSDS) provides detailed handling instructions that researchers should consult before use.

The synthesis of 6-Bromo-4-methyl-2H-benzo[b][1,4]oxazin-3(4H)-one typically involves multi-step procedures starting from readily available precursors. Recent methodological advances have improved yields and reduced environmental impact through green chemistry approaches. These developments align with the pharmaceutical industry's growing emphasis on sustainable synthesis practices.

Analytical characterization of this compound typically employs techniques such as HPLC, NMR spectroscopy, and mass spectrometry. The distinct spectroscopic signatures of the bromine atom and benzoxazine core facilitate unambiguous identification and purity assessment, crucial for pharmaceutical applications where impurity profiles are strictly regulated.

Looking forward, the unique structural features of 6-Bromo-4-methyl-2H-benzo[b][1,4]oxazin-3(4H)-one position it as a promising candidate for further drug discovery efforts. Its combination of synthetic accessibility and pharmacological potential makes it particularly valuable in the search for new treatments targeting neurological disorders and metabolic diseases, areas of significant unmet medical need.

In the context of intellectual property, several patents have emerged covering specific derivatives and applications of this benzoxazinone scaffold. Pharmaceutical companies and research institutions are actively investigating its potential, with some candidates already entering preclinical development stages. This underscores the compound's importance in contemporary drug discovery pipelines.

For researchers considering working with CAS 24036-47-3, it's worth noting that the compound's commercial availability has improved in recent years, with multiple suppliers offering gram to kilogram quantities. Pricing varies depending on purity and quantity, with bulk purchases typically offering better economies of scale for large-scale synthetic campaigns.

The environmental fate of 6-Bromo-4-methyl benzoxazin-3-one derivatives has become an increasing focus of research, particularly regarding their biodegradation pathways and potential ecological impacts. These studies are part of a broader trend toward more comprehensive environmental risk assessment in pharmaceutical development.

From a regulatory standpoint, while 6-Bromo-4-methyl-2H-benzo[b][1,4]oxazin-3(4H)-one itself is not currently subject to specific restrictions, researchers should stay informed about evolving regulations concerning brominated compounds and pharmaceutical intermediates in their respective jurisdictions.

In conclusion, 24036-47-3 represents a chemically interesting and pharmacologically relevant building block with diverse applications in modern drug discovery. Its unique structural features, combined with growing understanding of its reactivity and biological potential, ensure its continued importance in medicinal chemistry research for the foreseeable future.